Cas no 100488-87-7 (CV-6209)

• Product Name: CV-6209
• CAS No: 100488-87-7
• MF: C₃₄H₆₀ClN₃O₆
• MW: 642.30970954895
• CID: 145518
• PubChem ID: 107756
• Update Time: 2024-11-04

CV-6209 Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-(2-acetyl-6-methoxy-3,9-dioxo-4,8-dioxa-2,10-diazaoctacos-1-yl)-1-ethyl-,chloride (1:1)
• CV-6209
• 2-<<N-acetyl-N-<<2-methoxy-3-<(octadecylcarbamoyl)oxy>propoxy>carbonyl>amino>methyl>-1-ethylpyridinium chloride
• CV 6209
• Pyridinium,2-(2-acetyl-6-methoxy-3,9-dioxo-4,8-dioxa-2,10-diazaoctacos-1-yl)-1-ethyl-,chloride...
• 1,2-Benzenediol,4-[1-[(2,2-dimethoxyethyl)amino]ethyl]-,hydrochloride
• 2-(2-ACETYL-6-METHOXY-3,9-DIOXO-4,8-DIOXA-2,10-DIAZAOCTACOS-1-YL)-1-ETHYL-PYRIDINIUM CHLORIDE
• 2-{N-[1-(3,4-dihydroxyphenyl)ethyl]amino}acetaldehyde dimethyl acetal hydrochloride
• 2-{N-acetyl-N-[({2-methoxy-3-[(octadecylcarbamoyl)oxy]propoxy}carbonyl)amino]methyl}-1-ethylpyridinium chloride
• 2-(2-Acetyl-6-methoxy-3,9-dioxo-4,8-dioxa-2,10-diazaoctacos-1-yl)-1-ethylpyridinium chloride
• SCHEMBL9119534
• FT-0665237
• CS-0034159
• [3-[acetyl-[(1-ethylpyridin-1-ium-2-yl)methyl]carbamoyl]oxy-2-methoxypropyl] N-octadecylcarbamate
• CV 6209 Chloride
• CV6209
• AKOS027326457
• CHEMBL274420
• 117064-08-1
• [2-methoxy-3-(octadecylcarbamoyloxy)propyl] N-acetyl-N-[(1-ethylpyridin-1-ium-2-yl)methyl]carbamate;chloride
• Pyridinium, 2-(2-acetyl-6-methoxy-3,9-dioxo-4,8-dioxa-2,10-diazaoctacos-1-yl)-1-ethyl-, chloride (1:1)
• Pyridinium, 2-(2-acetyl-6-methoxy-3,9-dioxo-4,8-dioxa-2,10-diazaoctacos-1-yl)-1-ethyl-, chloride
• HY-109897
• 100488-87-7
• J-000145
• CV-6209 chloride
• 2-(2-acetyl-6-methoxy-3,9-dioxo-4,8-dioxa-2,10-diazaoctacosyl)-1-ethylpyridinium chloride
• 2-(N-Acetyl-N-(2-methoxy-3-octadecylcarbamoyloxypropoxycarbonyl)aminomethyl)-1-ethylpyridinium
• DA-52172
• 1-ethyl-2-{[N-({2-methoxy-3-[(octadecylcarbamoyl)oxy]propoxy}carbonyl)acetamido]methyl}pyridin-1-ium chloride
• G12599

• Inchi： 1S/C34H59N3O6.ClH/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25-35-33(39)42-28-32(41-4)29-43-34(40)37(30(3)38)27-31-24-21-23-26-36(31)6-2;/h21,23-24,26,32H,5-20,22,25,27-29H2,1-4H3;1H
• InChI Key： APUCCVGQZPNXIO-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC(COC(N(C(C)=O)CC1C=CC=C[N+]=1CC)=O)OC)C(NCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 641.41700
• Monoisotopic Mass: 641.417
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 29
• Complexity: 722
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2

Experimental Properties

• Stability/Shelf Life: Store at -200C.
• PSA: 98.05000
• LogP: 8.67470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers